8-methyl-N-[4-(propan-2-yloxy)benzyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide

• Molecular Formula: C21H25NO4
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 8-methyl-N-[(4-propan-2-yloxyphenyl)methyl]-3,4-dihydro-2H-1,5-benzodioxepine-7-carboxamide
• InChI: InChI=1S/C21H25NO4/c1-14(2)26-17-7-5-16(6-8-17)13-22-21(23)18-12-20-19(11-15(18)3)24-9-4-10-25-20/h5-8,11-12,14H,4,9-10,13H2,1-3H3,(H,22,23)
• InChI Key: YAIWDSSSBVHVNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C(=O)NCC3=CC=C(C=C3)OC(C)C)OCCCO2

Description

8-METHYL-N-{[4-(PROPAN-2-YLOXY)PHENYL]METHYL}-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXAMIDE is a complex organic compound that belongs to the class of benzodioxepines. This compound is characterized by its unique structure, which includes a benzodioxepine ring system, a carboxamide group, and a propan-2-yloxyphenyl moiety. It is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

The synthesis of 8-METHYL-N-{[4-(PROPAN-2-YLOXY)PHENYL]METHYL}-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. The synthetic route may include the following steps:

Formation of the Benzodioxepine Ring: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the Carboxamide Group: This step involves the reaction of the benzodioxepine intermediate with an amine derivative to form the carboxamide group.

Attachment of the Propan-2-yloxyphenyl Moiety: This can be done through an etherification reaction, where the phenol group is reacted with an appropriate alkylating agent.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of catalysts and specific reaction conditions to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

8-METHYL-N-{[4-(PROPAN-2-YLOXY)PHENYL]METHYL}-3,4-DIHYDRO-2H-1,5-BENZODIOXEPINE-7-CARBOXAM